2-{3-[(3,5-Dimethylpiperidin-1-yl)sulfonyl]phenyl}-8-methylimidazo[1,2-a]pyridine

• Molecular Formula: C21H25N3O2S
• Molecular Weight: 383.5 g/mol
• IUPAC Name: 2-[3-(3,5-dimethylpiperidin-1-yl)sulfonylphenyl]-8-methylimidazo[1,2-a]pyridine
• InChI: InChI=1S/C21H25N3O2S/c1-15-10-16(2)13-24(12-15)27(25,26)19-8-4-7-18(11-19)20-14-23-9-5-6-17(3)21(23)22-20/h4-9,11,14-16H,10,12-13H2,1-3H3
• InChI Key: LCRUWXINYHDESZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)S(=O)(=O)C2=CC=CC(=C2)C3=CN4C=CC=C(C4=N3)C)C

Description

This compound features an imidazo[1,2-a]pyridine core substituted at position 2 with a 3-sulfonylphenyl group bearing a 3,5-dimethylpiperidine moiety and at position 8 with a methyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{3-[(3,5-Dimethylpiperidin-1-yl)sulfonyl]phenyl}-8-methylimidazo[1,2-a]pyridine typically involves multi-step organic reactions. The imidazole ring can be synthesized through various methods, including the condensation of glyoxal with ammonia . The piperidine moiety can be introduced through cyclization reactions involving appropriate precursors .

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic routes to maximize yield and purity. This could include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions

2-{3-[(3,5-Dimethylpiperidin-1-yl)sulfonyl]phenyl}-8-methylimidazo[1,2-a]pyridine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be used to modify the functional groups within the molecule.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can introduce new functional groups into the molecule .

Scientific Research Applications

2-{3-[(3,5-Dimethylpiperidin-1-yl)sulfonyl]phenyl}-8-methylimidazo[1,2-a]pyridine has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies related to enzyme inhibition and receptor binding.

Medicine: It has potential therapeutic applications due to its structural similarity to known pharmacologically active compounds.

Industry: The compound can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-{3-[(3,5-Dimethylpiperidin-1-yl)sulfonyl]phenyl}-8-methylimidazo[1,2-a]pyridine involves its interaction with specific molecular targets. The imidazole ring can interact with enzymes and receptors, potentially inhibiting their activity. The piperidine moiety can enhance the compound’s binding affinity and specificity .

Comparison with Similar Compounds

Structural Features and Substituent Analysis

The imidazo[1,2-a]pyridine scaffold is common among the analogs, but substituent variations significantly influence properties:

Compound Name/Descriptor	Substituents (Position)	Key Functional Groups	Molecular Weight (g/mol)	Melting Point (°C)
Target Compound	8-methyl; 3-(3,5-dimethylpiperidinylsulfonyl)phenyl (C2)	Sulfonyl, dimethylpiperidine	~455 (estimated)	N/A
8-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine	8-methyl; 3-nitrophenyl (C2)	Nitro	279.29	N/A
Diethyl 8-cyano-7-(4-nitrophenyl)-2-oxo-... (2d)	8-cyano; 4-nitrophenyl (C7); ester groups	Cyano, nitro, ester	533.51	215–217
2-(2-Chloro-4-fluorophenoxymethyl)-8-methyl...	8-methyl; 2-chloro-4-fluorophenoxymethyl (C2)	Halogens (Cl, F), ether	306.75	N/A
2-(3,4-Dimethoxyphenyl)-6-phenethyl... (24)	8-amine; 3,4-dimethoxyphenyl (C2); phenethyl	Methoxy, amine, phenethyl	401.47	N/A (HPLC purity 99%)

Key Observations :

• Lipophilicity : Halogenated analogs () exhibit higher logP values, favoring membrane permeability but possibly limiting solubility. The dimethylpiperidine group in the target compound may mitigate this via tertiary amine basicity.